Cas no 324774-65-4 (1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(3-chloro-1-benzothiophene-2-carbonyl)piperazine)

• Product Name: 1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(3-chloro-1-benzothiophene-2-carbonyl)piperazine
• CAS No: 324774-65-4
• MF: C₂₁H₁₉ClN₂O₃S
• MW: 414.905163049698
• CID: 5746147
• PubChem ID: 1116395
• Update Time: 2025-06-15

1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(3-chloro-1-benzothiophene-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• UPCMLD0ENAT0502-8871:001
• Oprea1_079190
• EU-0039239
• CS-0270239
• Oprea1_589147
• [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl](3-chloro-1-benzothiophen-2-yl)methanone
• [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-(3-chloro-1-benzothiophen-2-yl)methanone
• STK873861
• AB00099321-01
• F0365-0007
• SR-01000443084-1
• Z30923928
• (4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)(3-chlorobenzo[b]thiophen-2-yl)methanone
• SR-01000443084
• 324774-65-4
• BIM-0035338.P001
• 1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-(3-chloro-1-benzothiophene-2-carbonyl)piperazine
• AKOS000526148
• 5W-0227
• CBMicro_035294
• Methanone, [4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl](3-chlorobenzo[b]thien-2-yl)-
• 1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(3-chloro-1-benzothiophene-2-carbonyl)piperazine

• Inchi： 1S/C21H19ClN2O3S/c22-19-15-3-1-2-4-18(15)28-20(19)21(25)24-9-7-23(8-10-24)12-14-5-6-16-17(11-14)27-13-26-16/h1-6,11H,7-10,12-13H2
• InChI Key： WHGIMWPYNFSMIW-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2SC=1C(N1CCN(CC2=CC=C3C(=C2)OCO3)CC1)=O

Computed Properties

• Exact Mass: 414.0804913g/mol
• Monoisotopic Mass: 414.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.427±0.06 g/cm3(Predicted)
• Boiling Point: 590.5±50.0 °C(Predicted)
• pka: 6.17±0.10(Predicted)

Additional information on 1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(3-chloro-1-benzothiophene-2-carbonyl)piperazine

Professional Introduction to 1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(3-chloro-1-benzothiophene-2-carbonyl)piperazine and CAS No. 324774-65-4

1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(3-chloro-1-benzothiophene-2-carbonyl)piperazine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 324774-65-4, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a piperazine moiety, combined with a benzodioxolyl and benzothiophene scaffold, suggests a high degree of pharmacological activity, making it a subject of intense interest for researchers.

The molecular structure of this compound encompasses several key functional groups that contribute to its unique chemical properties. The piperazine ring, known for its ability to form hydrogen bonds and interact with biological targets, plays a crucial role in modulating the compound's pharmacokinetic behavior. Additionally, the benzodioxolyl and benzothiophene components introduce aromaticity and electronic richness, which can influence binding affinity and metabolic stability. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been growing interest in the development of multifunctional compounds that can target multiple pathways or receptors simultaneously. The combination of a piperazine core with heterocyclic aromatic systems has been explored extensively in this context. Studies have shown that such structures can exhibit enhanced efficacy and reduced side effects compared to single-target agents. The compound 1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(3-chloro-1-benzothiophene-2-carbonyl)piperazine is a prime example of this approach, demonstrating promise in preclinical models for various therapeutic indications.

The benzodioxolyl moiety, also known as an oxygenated dibenzo-pyranone ring system, is known for its presence in several bioactive natural products and pharmaceuticals. Its structural motif has been associated with activities ranging from anti-inflammatory to antiviral effects. In the context of this compound, the benzodioxolyl group may contribute to binding interactions with specific protein targets, thereby modulating biological processes. The chloro-substituted benzothiophene component further enhances the compound's complexity and potential for selective interactions.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel drug candidates. Molecular modeling studies have been instrumental in understanding the binding modes of this compound with potential target proteins. These studies suggest that the piperazine ring interacts favorably with polar residues in the active site, while the aromatic systems engage in π-stacking interactions. Such insights have guided modifications to optimize potency and selectivity.

The synthesis of 1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(3-chloro-1-benzothiophene-2-carbonyl)piperazine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors followed by functional group modifications. Advances in synthetic methodologies have allowed for more streamlined routes, reducing both cost and environmental impact.

Evaluation of pharmacological activity has revealed promising results for this compound in several disease models. Initial in vitro assays have demonstrated interactions with enzymes and receptors relevant to neurological disorders, inflammation, and cancer. These findings have prompted further investigation into its potential therapeutic applications. Preclinical studies are underway to assess its efficacy and safety profile in animal models.

The pharmacokinetic properties of this compound are also under scrutiny to ensure optimal drug delivery and bioavailability. Factors such as solubility, metabolic stability, and distribution play critical roles in determining its clinical utility. Formulation strategies are being explored to enhance these properties while maintaining efficacy.

The growing body of research on this compound underscores its significance as a potential therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of laboratory findings into clinical applications. Regulatory pathways are being navigated to bring this novel compound closer to market approval.

In conclusion, 1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(3-chloro-1-benzothiophene-2-carbonyl)piperazine represents a compelling example of how structural complexity can be leveraged to develop innovative drug candidates. Its unique combination of pharmacological features positions it as a valuable asset in ongoing efforts to address unmet medical needs across multiple therapeutic areas.